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Compound of Interest

Compound Name: FD-1080 free acid

Cat. No.: B15552502

The term "FD-1080" can refer to two distinct substances:

o FD-1080 Dye: A complex fluorescent molecule used in biomedical research for near-infrared
(NIR-II) imaging.[1][2] It is a specialized tool for in vivo imaging studies.[3][4]

e Compound 1080: The common name for sodium fluoroacetate, a highly toxic pesticide.[5][6]
[7] Its "free acid" form is fluoroacetic acid, an extremely poisonous substance that is lethal to
humans and animals at very low doses.[3][9]

Providing instructions for the synthesis of fluoroacetic acid would violate safety protocols
against the dissemination of information regarding the production of harmful chemical agents.
Therefore, this guide will not provide experimental protocols for chemical synthesis or
purification.

Instead, this document provides an overview of the nature and application of the FD-1080
fluorescent dye and critical public safety information regarding the hazards of fluoroacetic acid.

Section 1: FD-1080, the NIR-Il Fluorescent Dye

FD-1080 is a small-molecule fluorophore designed for deep-tissue, high-resolution biological

imaging.[2] Its key characteristic is that both its excitation and emission spectra fall within the

second near-infrared (NIR-11) window (1000-1700 nm).[10][11] This property allows for clearer
imaging deep within biological tissues, as light in this range is less affected by scattering and

absorption by the body.[2]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15552502?utm_src=pdf-interest
https://www.medchemexpress.com/fd-1080-free-acid.html
https://pubmed.ncbi.nlm.nih.gov/29493057/
https://www.invivochem.com/fd-1080.html
https://www.medchemexpress.com/fd-1080.html
https://scispace.com/pdf/sodium-monofluoroacetate-1080-hazards-to-fish-wildlife-and-32erv17607.pdf
https://en.wikipedia.org/wiki/Sodium_fluoroacetate
https://pubmed.ncbi.nlm.nih.gov/16119418/
https://www.sciencemadness.org/smwiki/index.php/Fluoroacetic_acid
https://grokipedia.com/page/Fluoroacetic_acid
https://pubmed.ncbi.nlm.nih.gov/29493057/
https://www.researchgate.net/figure/a-Synthetic-route-of-FD-1080-b-Absorbance-and-fluorescent-emission-spectra-of_fig1_323496041
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2021.769655/full
https://pubmed.ncbi.nlm.nih.gov/29493057/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Properties and Applications

FD-1080 is a cyanine-based dye with a heptamethine structure.[2][10] Modifications, such as
the inclusion of sulfonic groups, are made to enhance its water solubility and stability for use in
biological systems.[10]

Key applications include:

« Invivo vascular imaging: Visualizing blood vessels in deep tissues, such as the brain and
limbs, with high resolution.[1][2]

o Dynamic physiological monitoring: Quantifying biological processes in real-time, such as
respiratory rate.[2]

Quantitative Data

The following table summarizes the photophysical properties of the FD-1080 dye.

Property Value Reference
Excitation Wavelength (EXx) ~1064 nm [1112]
Emission Wavelength (Em) ~1080 nm [1][2]
Quantum Yield (in ethanol) 0.31% [2][11]
Quantum Yield (with FBS) 5.94% [2][11]
Chemical Class Cyanine Dye [11]

Experimental Workflow for In Vivo Imaging

The general workflow for using FD-1080 in a research setting involves preparing the dye,
administering it to the subject, and performing the imaging.
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Step 1: Probe Preparation
FD-1080 is complexed with
Fetal Bovine Serum (FBS)
to enhance quantum yield.

Inject
Y
Step 2: Administration
The FD-1080-FBS complex is
intravenously injected
into the animal model.

xcite & Capture

Step 3: NIR-II Imaging
The subject is imaged using a
1064 nm laser for excitation.
Emission is captured with an
InGaAs camera.

rocess

Step 4: Data Analysis
Image data is processed to
visualize deep-tissue structures
and quantify dynamics.

Click to download full resolution via product page

Fig. 1. General experimental workflow for using FD-1080 dye in deep-tissue bioimaging.

Section 2: Fluoroacetic Acid (from Compound 1080)
- Public Safety Information

Fluoroacetic acid and its sodium salt (sodium fluoroacetate, or Compound 1080) are extremely
toxic organofluorine compounds.[6][8] Compound 1080 has been used as a pesticide to control
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mammalian pests.[5][7] Due to its high toxicity and the risk of secondary poisoning to non-
target animals, its use is highly restricted.[5][9]

Mechanism of Toxicity

Fluoroacetic acid is a metabolic poison. After ingestion, it is converted in the body into
fluorocitrate. This molecule then inhibits aconitase, a critical enzyme in the tricarboxylic acid
(TCA) or Krebs cycle, which is fundamental for cellular energy production.[9] The disruption of
this cycle leads to citrate accumulation and a shutdown of cellular respiration, causing severe
systemic effects and death.[9]

Inside the Body

Fluoroacetic Acid
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Fluorocitrate

[nhibits (Blocks)
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Fig. 2: Mechanism of fluoroacetic acid toxicity via inhibition of the Krebs cycle.
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Hazards and Safety Protocols

Extreme Toxicity: The lethal oral dose for humans is estimated to be 2—-10 mg/kg of body
weight.[6] The substance can be absorbed through ingestion, inhalation, or skin contact.[12]

Symptoms of Poisoning: Symptoms can appear between 30 minutes and three hours after
exposure and include nausea, vomiting, seizures, and cardiac abnormalities, ultimately leading
to coma and death.[6]

No Antidote: There is no known effective antidote for fluoroacetate poisoning in humans.[5][6]
Treatment is supportive and focuses on managing symptoms.[6]

Safety Measures: Handling of fluoroacetic acid or its salts requires stringent safety protocols in
authorized laboratories. This includes the use of full personal protective equipment (PPE), such
as chemical-resistant gloves and clothing, eye protection, and respiratory protection to prevent
any contact.[12][13][14] Work should only be conducted in a certified chemical fume hood.[15]

Given the severe danger associated with fluoroacetic acid, all activities involving this chemical
are subject to strict regulatory control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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